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Compound of Interest

Compound Name: 3,3,5,5-Tetramethylcyclohexanone

Cat. No.: B079423

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
toxicological profile of 3,3,5,5-Tetramethylcyclohexanone. The information presented herein
is intended to equip laboratory personnel with the necessary knowledge to handle this chemical
responsibly and mitigate potential risks. All quantitative data has been summarized in
structured tables for clarity and ease of comparison, and detailed experimental protocols,
based on internationally recognized guidelines, are provided for key safety assessments.

Physicochemical and Hazard Profile

3,3,5,5-Tetramethylcyclohexanone is a combustible liquid that presents several health
hazards, primarily related to irritation.[1][2] Understanding its fundamental properties is the first
step in establishing safe handling procedures.
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Property Value Reference
Molecular Formula C10H180 [1112][3]
Molecular Weight 154.25 g/mol [11[2][3]
Appearance Clear, colorless to yellow liquid  [3]

Melting Point 11-12°C [3114]
Boiling Point 200 - 203 °C [31[4]
Density 0.881 - 0.8954 g/mL at 25 °C [4]

Flash Point 73 - 90 °C (closed cup)

Refractive Index

n20/D 1.451

[4]

GHS Hazard Classification:

Hazard Class

Hazard Statement

GHS Category

Skin Corrosion/Irritation H315: Causes skin irritation 2[1][2]
Serious Eye Damage/Eye H319: Causes serious eye

. N 2A[1][2]
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory 31[2]

(Single Exposure)

irritation

Toxicological Assessment and Experimental

Protocols

The primary toxicological concerns associated with 3,3,5,5-Tetramethylcyclohexanone are its

irritant effects on the skin, eyes, and respiratory system. While specific, in-depth toxicological

studies on this compound are not widely available in the public domain, the following sections

detail the standard, internationally accepted experimental protocols used to assess these

hazards. These methodologies are based on the OECD Guidelines for the Testing of

Chemicals, which are a collection of the most relevant internationally agreed testing methods.

[1](5](6]
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Acute Oral Toxicity

Objective: To determine the short-term adverse effects of a single oral dose of the substance.

Experimental Protocol (Based on OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure):

o Test Animals: Typically, healthy young adult rats of a single sex (usually females as they are
often more sensitive) are used.[7]

e Housing and Fasting: Animals are housed in suitable cages and fasted prior to dosing to
ensure the substance is readily absorbed.[7]

o Dose Administration: The test substance is administered as a single dose by gavage. The
initial dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight)
based on a preliminary sighting study.[7]

o Stepwise Dosing: A stepwise procedure is used. If the initial dose does not produce severe
toxicity or mortality, the next higher fixed dose is administered to another group of animals.
This continues until evident toxicity or mortality is observed, or the highest dose level is
reached without significant effects.[7]

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for a period of up to 14 days.[8]

e Necropsy: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed to identify any pathological changes in organs and tissues.[9]

Dermal Irritation

Objective: To assess the potential of the substance to cause reversible inflammatory changes
to the skin.

Experimental Protocol (Based on OECD Test Guideline 404: Acute Dermal Irritation/Corrosion):
o Test Animal: The albino rabbit is the recommended species for this test.[10]

o Preparation: A small area of the animal's back is clipped free of fur.[11]
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Application: A 0.5 mL dose of the liquid test substance is applied to the prepared skin and
covered with a gauze patch.[12][13]

Exposure: The patch is left in place for a period of up to 4 hours.[13]

Observation and Scoring: After removal of the patch, the skin is examined for signs of
erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72
hours). The severity of these reactions is scored using a standardized system.[12][13]

Eye Irritation

Objective: To evaluate the potential of the substance to cause damage to the eye.

Experimental Protocol (Based on OECD Test Guideline 405: Acute Eye Irritation/Corrosion):

Test Animal: Healthy adult albino rabbits are used.[14]

Pre-treatment: To minimize pain and distress, the use of topical anesthetics and systemic
analgesics is strongly recommended.[15]

Application: A single dose of 0.1 mL of the liquid test substance is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as an untreated control.[14]
[16]

Observation and Scoring: The eyes are examined for signs of corneal opacity, iritis, and
conjunctival redness and swelling at 1, 24, 48, and 72 hours after application. The severity of
the lesions is graded according to a standardized scoring system.[14]

Safe Handling and Storage

Adherence to strict safety protocols is paramount when working with 3,3,5,5-

Tetramethylcyclohexanone to minimize exposure and prevent accidents.

Exposure Controls and Personal Protective Equipment
(PPE)

Engineering Controls:
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e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to
keep airborne concentrations low.

» An eyewash station and safety shower should be readily accessible in the immediate work
area.

Personal Protective Equipment:

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

) ) Chemical-resistant gloves (e.g., nitrile rubber)
Skin Protection ) ) )
and protective clothing to prevent skin contact.

In case of insufficient ventilation, use a NIOSH-
Respiratory Protection approved respirator with an organic vapor

cartridge.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage Requirements

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition.

» Store separately from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash skin
with soap and plenty of water for at least 15
minutes. Seek medical attention if irritation

develops or persists.

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

o Specific Hazards: The substance is a combustible liquid. Vapors may form explosive

mixtures with air.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable container for disposal.

Visualized Workflows

The following diagrams illustrate the logical flow of safety and handling procedures for 3,3,5,5-

Tetramethylcyclohexanone.
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Safe Handling and Experimental Workflow
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Emergency Response Logical Flow

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a comprehensive risk assessment conducted by qualified professionals. Always
refer to the most current Safety Data Sheet (SDS) for 3,3,5,5-Tetramethylcyclohexanone
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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